1-(Methoxymethyl)-N-methylcyclopropanamine hydrochloride

Specification

• CAS No.: 1255717-61-3
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63 g/mol
• IUPAC Name: 1-(methoxymethyl)-N-methylcyclopropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C6H13NO.ClH/c1-7-6(3-4-6)5-8-2;/h7H,3-5H2,1-2H3;1H
• Standard InChI Key: SPQJLYHXTMFJIW-UHFFFAOYSA-N
• SMILES: CNC1(CC1)COC.Cl
• Canonical SMILES: CNC1(CC1)COC.Cl

Introduction

1-(Methoxymethyl)-N-methylcyclopropanamine hydrochloride is a chemical compound with the molecular formula C₆H₁₄ClNO and a molecular weight of 151.63 g/mol. It is a derivative of cyclopropanamine, modified with a methoxymethyl group and a methyl group attached to the nitrogen atom, and is commonly used in chemical synthesis and research.

Hazards and Safety

The compound is classified under the GHS system with hazard statements including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).

Synthesis and Applications

1-(Methoxymethyl)-N-methylcyclopropanamine hydrochloride is synthesized through the reaction of appropriate precursors, typically involving the alkylation of cyclopropanamine derivatives. It is used in various chemical syntheses, particularly in the development of pharmaceuticals and bioactive compounds.

Research Findings

Research on this compound is primarily focused on its use as an intermediate in organic synthesis. There are patents available for its use in synthesizing more complex molecules, indicating its utility in pharmaceutical and chemical industries.

Comparison with Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Hazards
1-(Methoxymethyl)-N-methylcyclopropanamine hydrochloride	C₆H₁₄ClNO	151.63	H302, H315, H319, H335
N-methylcyclopropanamine hydrochloride	C₄H₁₀ClN	107.58	Not specified